Cas no 866546-09-0 (3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine)

3-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a fused pyrrolopyridine core with bromo and chloro substituents at the 3- and 5-positions, respectively. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. The presence of halogen atoms enhances its reactivity, enabling selective functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Its high purity and stability ensure reliable performance in complex synthetic pathways. The compound is typically supplied with detailed analytical characterization (NMR, HPLC, MS) to meet rigorous research and industrial standards.
3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine structure
866546-09-0 structure
Product Name:3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine
CAS No:866546-09-0
MF:C7H4BrClN2
MW:231.477059364319
MDL:MFCD11100204
CID:718879
PubChem ID:27282722
Update Time:2025-06-26

3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine,3-bromo-5-chloro-
    • 3-Bromo-5-chloro-7-azaindole
    • 1H-PYRROLO[2,3-B]PYRIDINE, 3-BROMO-5-CHLORO-
    • PubChem15524
    • MWDJROWZDUZXBP-UHFFFAOYSA-N
    • BCP27997
    • SBB097808
    • SB10311
    • FCH1402267
    • PB19126
    • 3-bromo-5-chloropyrrolo[2,3-b]pyridine
    • BC004014
    • AX8085153
    • Y4381
    • ST24041898
    • CS
    • 3-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine (ACI)
    • P11058
    • CS-0004723
    • SCHEMBL1666074
    • SY029622
    • AC-22879
    • 5-Chloro-3-bromo-1H-pyrrolo[2,3-b]pyridine
    • MFCD11100204
    • 3-bromo-5-chloro-1H-pyrrolo[2,3-b]-pyridine
    • J-511992
    • 3-bromo-5-chloro-1H-pyrrolo[2 pound not3-b]pyridine
    • DTXSID80650744
    • 866546-09-0
    • AKOS005072003
    • CC-0827
    • 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine
    • MDL: MFCD11100204
    • Inchi: 1S/C7H4BrClN2/c8-6-3-11-7-5(6)1-4(9)2-10-7/h1-3H,(H,10,11)
    • InChI Key: MWDJROWZDUZXBP-UHFFFAOYSA-N
    • SMILES: ClC1C=C2C(NC=C2Br)=NC=1

Computed Properties

  • Exact Mass: 229.92500
  • Monoisotopic Mass: 229.925
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 2.6

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.878
  • Melting Point: 240°
  • Boiling Point: 350.4 °C at 760 mmHg
  • Flash Point: 350.4 °C at 760 mmHg
  • Refractive Index: 1.73
  • PSA: 28.68000
  • LogP: 2.97880
  • Vapor Pressure: No data available

3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine Security Information

3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  overnight, rt
Reference
6-Methyl-7-Aryl-7-Deazapurine Nucleosides as Anti-Trypanosoma cruzi Agents: Structure-Activity Relationship and in vivo Efficacy
Lin, Cai; et al, ChemMedChem, 2021, 16(14), 2231-2253

3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine Raw materials

3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine Preparation Products

3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:866546-09-0)3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine
Order Number:A841761
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:54
Price ($):239.0
Email:sales@amadischem.com

Additional information on 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine

3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine: A Comprehensive Overview

The compound 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine, identified by the CAS number 866546-09-0, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural properties and diverse applications. The presence of bromine and chlorine substituents at the 3 and 5 positions, respectively, imparts distinct electronic and steric effects, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The heterocyclic core of this compound provides a platform for further functionalization, enabling researchers to explore its potential as a lead compound in medicinal chemistry. For instance, modifications to the substituents on the pyrrolopyridine ring have shown promise in targeting specific enzymes involved in cancer progression.

The synthesis of 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine typically involves multi-step reactions, including nucleophilic aromatic substitution and cyclization processes. These methods have been optimized to achieve high yields and purity, ensuring the compound's suitability for advanced characterization techniques such as X-ray crystallography and NMR spectroscopy. The structural elucidation of this compound has provided valuable insights into its conformational flexibility and electronic properties.

In terms of pharmacological activity, 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine has demonstrated moderate inhibitory effects on several kinases, making it a candidate for further optimization in drug development pipelines. Preclinical studies have also explored its potential as an anti-inflammatory agent, with promising results indicating its ability to modulate key inflammatory pathways. These findings underscore the versatility of this compound in addressing multiple therapeutic targets.

The application of computational chemistry tools has significantly enhanced our understanding of the molecular interactions involving 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine.Docking studies have revealed favorable binding modes with various protein targets, providing a rational basis for experimental validation. Additionally, quantum chemical calculations have shed light on the electronic distribution within the molecule, which is crucial for predicting its reactivity in different chemical environments.

From an industrial perspective, the synthesis and characterization of this compound align with current trends toward sustainable chemistry practices. Researchers are increasingly focusing on developing eco-friendly synthesis routes that minimize waste generation and energy consumption. The synthesis of CAS No. 866546-09-0 is no exception; recent advancements have introduced catalytic systems that enhance reaction efficiency while reducing environmental impact.

In conclusion, 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine, with its unique structural features and promising biological activities, represents a valuable asset in contemporary chemical research. Its continued exploration across diverse fields will undoubtedly contribute to breakthroughs in drug discovery and material science. As research progresses, further insights into its properties will pave the way for innovative applications that benefit society at large.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:866546-09-0)3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine
A841761
Purity:99%
Quantity:25g
Price ($):239.0
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